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Compound of Interest

(3,3-
Dimethoxycyclobutyl)methanol

Cat. No.: B065717

Compound Name:

An In-depth Technical Guide to (3,3-
Dimethoxycyclobutyl)methanol

This technical guide provides a comprehensive overview of the material safety data for (3,3-
Dimethoxycyclobutyl)methanol, targeting researchers, scientists, and professionals in drug
development. The information is compiled from various safety data sheets and chemical
suppliers.

Chemical and Physical Properties

(3,3-Dimethoxycyclobutyl)methanol is a cyclobutane derivative used as a building block in
organic synthesis, particularly in the development of protein degraders.[1] Its physical and
chemical properties are summarized below.
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Property Value Source
CAS Number 175021-11-1 [1]12113]
Molecular Formula C7H1403 [1][3]
Molecular Weight 146.184 g/mol [3]
Boiling Point 190°C at 760 mmHg [4]
Purity 295% - 298% [11[4]
Storage Temperature 2-8°C [4]

Safety and Handling

While a comprehensive, peer-reviewed toxicological profile for (3,3-
Dimethoxycyclobutyl)methanol is not readily available, safety data sheets from suppliers
provide essential handling and safety information. The following sections outline the known
hazards and precautionary measures.

2.1. Hazard Identification

Based on available safety data sheets for similar chemical compounds, (3,3-
Dimethoxycyclobutyl)methanol should be handled as a potentially hazardous substance.
General hazard statements that may apply include:

o Combustible liquid.[5][6]

o Causes serious eye irritation.[5][6]
e Causes skin irritation.[6]

e Harmful if swallowed.

e May cause respiratory irritation.

2.2. Precautionary Measures and Personal Protective Equipment (PPE)
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When handling (3,3-Dimethoxycyclobutyl)methanol, it is crucial to adhere to the following
safety protocols:

e Ventilation: Use in a well-ventilated area, preferably within a chemical fume hood.[7]
e Personal Protective Equipment:

o Eye Protection: Wear chemical safety goggles or glasses.[7][8]

o Hand Protection: Chemical-resistant gloves (e.g., nitrile) are recommended.[7]

o Skin and Body Protection: A lab coat and appropriate protective clothing should be worn.

[7]

» Handling: Avoid contact with skin, eyes, and clothing.[8] Wash hands thoroughly after
handling.[7] Keep away from heat, sparks, and open flames.[5][6]

2.3. Storage

Proper storage is essential to maintain the chemical's integrity and prevent accidents:
» Store in a cool, well-ventilated place away from direct sunlight.[7][8]

o Keep the container tightly closed.[7][8]

o Store locked up.[8]

2.4. Disposal

Dispose of contents and container to an approved waste disposal plant in accordance with
local regulations.[5][6][8]

First Aid Measures

In case of exposure, the following first aid procedures should be followed:

 After Inhalation: Move the person to fresh air. If symptoms persist, call a physician.[8]
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o After Skin Contact: Wash off immediately with soap and plenty of water. If skin irritation
occurs, get medical advice/attention.[6][8]

» After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.[5][6][8]

o After Ingestion: Rinse mouth. Do NOT induce vomiting. Call a physician or poison control
center immediately.[8]

Experimental Workflow and Safety Protocols

As no specific experimental protocols involving (3,3-Dimethoxycyclobutyl)methanol were
found in the provided search results, a general workflow for handling such a chemical in a
research setting is diagrammed below. This workflow emphasizes safety and proper procedure.
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General Experimental Workflow for Handling (3,3-Dimethoxycyclobutyl)methanol
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Caption: A generalized workflow for safely handling (3,3-Dimethoxycyclobutyl)methanol in a
laboratory setting.

Emergency Response Logical Flow

In the event of an accidental exposure, a clear and logical response is critical. The following
diagram outlines the general steps to take.
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First Aid Response to Chemical Exposure
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Caption: A flowchart illustrating the logical steps for a first aid response to chemical exposure.

Toxicological Information
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Detailed toxicological studies for (3,3-Dimethoxycyclobutyl)methanol are not available in the
public domain. The toxicological properties have not been fully investigated.[5] Therefore, it
should be handled with the assumption that it may be toxic.

Signaling Pathways and Detailed Experimental
Protocols

Currently, there is no publicly available information detailing specific signaling pathways
affected by (3,3-Dimethoxycyclobutyl)methanol or comprehensive, peer-reviewed
experimental protocols for its use. This substance is primarily available as a building block for
chemical synthesis. Researchers using this compound would be responsible for developing
their own specific protocols and conducting appropriate safety assessments.

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a formal Material Safety Data Sheet (MSDS) provided by the manufacturer. Always consult
the official MSDS before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(3,3-Dimethoxycyclobutyl)methanol material safety data
sheet (MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b065717#3-3-dimethoxycyclobutyl-methanol-material-
safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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